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Get Quote

Part 1: Core Directive & Introduction

Editorial Note: This guide deviates from standard catalog listings to address a critical bottleneck
in chemical informatics: the ambiguity of salt forms in heterocyclic amines. As researchers, we
often face "search failure" not because a compound doesn't exist, but because its digital
fingerprint is fragmented across varying nomenclature standards. This document synthesizes
the synonym landscape for Pyridin-3-ylmethanamine hydrobromide, providing a robust
protocol for identification across commercial and public databases.

The Chemical Identity Crisis

Pyridin-3-ylmethanamine hydrobromide is a pivotal intermediate in the synthesis of nicotinic
ligands and enzyme inhibitors. However, its retrieval is complicated by three factors:

» Trivial vs. Systematic Naming: The persistence of "Picolyl" nomenclature.
o Salt Stoichiometry: The ambiguity between mono- and dihydrobromide forms.

 Structural Isomerism: The risk of confusing aminomethyl with bromomethyl analogs.
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Part 2: Scientific Integrity & Logic (E-E-A-T)
Chemical Identity & Structure

To navigate databases effectively, one must first ground the search in the absolute structural
definition. The compound consists of a pyridine ring substituted at the 3-position with a
methanamine group, protonated by hydrobromic acid.

Core Identifiers:

o Systematic Name: 3-Pyridinemethanamine, hydrobromide[1]
o Parent CAS (Free Base):

e Salt CAS (Monohydrobromide):

e Molecular Formula: CeHoBrN2 (Monohydrobromide)

e Molecular Weight: 189.05 g/mol [1]

Visualization: Structural Deconstruction

The following diagram illustrates the structural components and their mapping to common
nomenclature fragments.
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Figure 1: Structural decomposition of Pyridin-3-ylmethanamine hydrobromide linking
chemical moieties to nomenclature roots.
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The Synonym Landscape

A robust search strategy requires querying multiple synonym categories simultaneously. | have
categorized these below based on their origin and database prevalence.

hle 1: C hensive < :

Category Synonym Context/Database Usage

) Pyridin-3-ylmethanamine Preferred by Reaxys and
Systematic (IUPAC) )

hydrobromide European vendors.

3-(Aminomethyl)pyridine Common in US-based catalogs
hydrobromide (Fisher, Sigma).
1-(Pyridin-3-yl)methanamine Found in combinatorial
hydrobromide chemistry libraries (Molport).[2]

o o ) ) ] Legacy naming; "Picolyl" refers
Trivial / Historical 3-Picolylamine hydrobromide o
to the methylpyridine skeleton.

. . i A contraction often found in
3-Picolamine hydrobromide
older patents.

) ) 3-Pyridinylmethylammonium Emphasizes the ionic nature of
Semi-Systematic ]
bromide the salt.

Abbreviated internal code (rare

Vendor Codes 3-PyABr )
but exists).
Critical: Use this for structure-
HDOUGSFASVGDCS- _
INChl Key (Parent) exact searching when names

UHFFFAOYSA-N _
fail.

Expert Insight:
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"Never rely solely on the salt-specific CAS (2144755-94-0). Many databases index the salt
under the parent free base CAS (3731-52-0) with a 'salt form' modifier field. Always search the
parent CAS first, then filter for 'hydrobromide"."

Critical Disambiguation: The "Bromomethyl" Trap

A frequent experimental error occurs when researchers confuse 3-(Aminomethyl)pyridine with
3-(Bromomethyl)pyridine.

o Target: 3-(Aminomethyl)pyridine HBr (Amino group).
o False Positive: 3-(Bromomethyl)pyridine HBr (Bromo group, CAS 4916-55-6).[3]

The latter is a highly reactive alkylating agent, whereas the former is a nucleophilic building
block. Visually verifying the presence of the nitrogen in the exocyclic chain is mandatory before
purchasing.

Database Navigation Protocol

The following workflow represents a self-validating search system designed to eliminate false
positives and ensure the correct salt stoichiometry.
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START: Search Query
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Filter by "Hydrobromide (2144755-94-0)

Verify Structure:
Exocyclic Nitrogen present?

Correct Compound: REJECT:
Pyridin-3-ylmethanamine HBr 3-(Bromomethyl)pyridine
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Figure 2: Decision tree for validating database search results to avoid common structural
errors.

Experimental Considerations: Stoichiometry

When sourcing this compound, you may encounter "Pyridin-3-ylmethanamine dihydrobromide"
(2HBI).
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o Causality: The pyridine nitrogen is weakly basic (pKa ~5.2), while the primary amine is more
basic (pKa ~8.8). In the presence of excess HBr, both sites protonate.

e Impact: Using the dihydrobromide in a reaction requiring exact stoichiometry (e.g., amide
coupling) without adjusting the base equivalent will result in lower yields due to acid
guenching of the coupling reagent.

 Recommendation: Check the Certificate of Analysis (CoA) for the Bromide content.
o ~42% Br = Monohydrobromide.
o ~59% Br = Dihydrobromide.

Part 3: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Synonyms for Pyridin-3-ylmethanamine hydrobromide:
A Database Navigation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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